Cas no 1217482-47-7 ((R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid)

• Product Name: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid
• CAS No: 1217482-47-7
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD07366865
• CID: 859046
• PubChem ID: 16211028
• Update Time: 2025-10-30

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-methyl-D-norleucine
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid
• Fmoc-D-MeNle-OH
• TMA047
• Y1696
• N-alpha-(9-Fluorenylmethoxycarbonyl)-N-alpha-methyl-D-norleucine
• DTXSID301194451
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N-methyl-D-norleucine
• CS-0068568
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoicacid
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL](METHYL)AMINO}HEXANOIC ACID
• AS-19624
• C71807
• AKOS015911203
• 1217482-47-7
• MFCD07366865
• (2R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]hexanoic acid

• MDL： MFCD07366865
• Inchi： 1S/C22H25NO4/c1-3-4-13-20(21(24)25)23(2)22(26)27-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,3-4,13-14H2,1-2H3,(H,24,25)/t20-/m1/s1
• InChI Key： RZZXDYZWHUAOEK-HXUWFJFHSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• Melting Point: 117-119°C
• Specific Rotation: +17.2° (c=1, MeOH)

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid

Compound CAS No. 1217482-47-7: (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic Acid

The compound with CAS No. 1217482-47-7, known as (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)hexanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structure and potential applications in drug development and material science.

Structure and Synthesis

The molecule consists of a hexanoic acid backbone with a chiral center at the second carbon atom, which is substituted by a complex group. The group includes a fluorenylmethoxycarbonyl (Fmoc) moiety and a methyl amino group, making it a derivative of Fmoc-amino acids. The Fmoc group is a well-known protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions.

The synthesis of this compound involves multi-step processes, including the preparation of the Fmoc derivative and subsequent coupling reactions to introduce the methyl amino group. Recent advancements in stereocontrol techniques have enabled the selective synthesis of the (R)-enantiomer, which is crucial for applications in asymmetric catalysis and chiral resolution.

Applications in Drug Development

The compound has shown promise in drug development due to its unique stereochemistry and functional groups. Researchers have explored its potential as a building block for constructing complex molecules with bioactive properties. For instance, studies have demonstrated that this compound can serve as a precursor for peptide-based drugs, where the Fmoc group plays a critical role in protecting amino functionalities during synthesis.

Moreover, the methyl amino group introduces additional chemical reactivity, allowing for further modifications to tailor the molecule's properties for specific therapeutic applications. Recent research has focused on its use in developing inhibitors for enzymes involved in cancer progression, leveraging its ability to form stable interactions with target proteins.

Role in Material Science

Beyond pharmaceuticals, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. The combination of the Fmoc group's stability and the hexanoic acid backbone's versatility makes it an ideal candidate for creating materials with tailored mechanical and chemical properties.

Recent studies have highlighted its potential as a monomer for synthesizing biodegradable polymers, which are increasingly sought after in sustainable materials development. The chiral center introduces asymmetry into the polymer structure, potentially enhancing its mechanical strength and biocompatibility.

Latest Research Findings

Recent research has delved into the electrochemical properties of this compound, revealing its potential as an electrode material in energy storage devices such as batteries and supercapacitors. The hexanoic acid backbone provides a conductive pathway, while the Fmoc group enhances stability under electrochemical conditions.

In addition, studies have explored its role in catalysis, where the chiral center facilitates enantioselective reactions. This has opened new avenues for asymmetric synthesis of complex molecules with high enantiomeric excess.

Conclusion

The compound CAS No. 1217482-47-7 stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, material science, and catalysis.